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Compound of Interest

Compound Name: Bromobenzene-d5

Cat. No.: B116778

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of Bromobenzene-d5, a deuterated aromatic halide commonly used in research.

Adherence to these procedures is critical for minimizing risks and ensuring the integrity of your
work.

Hazard Identification and Classification

Bromobenzene-d5 is classified as a flammable liquid and vapor that causes skin and serious
eye irritation. It is also toxic to aquatic life with long-lasting effects.[1][2][3] Understanding these
hazards is the first step in implementing appropriate safety measures.
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Hazard Classification GHS Category Hazard Statement

H226: Flammable liquid and

Flammable Liquid Category 3
vapour[1][4][5]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2
[31[41[5]
Serious Eye Damage/Irritation Category 2 Causes serious eye irritation[2]
Hazardous to the Aquatic H411: Toxic to aquatic life with
i ) Category 2 ]
Environment (Chronic) long lasting effects[1][3][4]
o H303: May be harmful if
Acute Toxicity (Oral) Category 5

swallowed[6]

Personal Protective Equipment (PPE)

The consistent use of appropriate personal protective equipment is the most critical line of
defense against exposure to Bromobenzene-d5. The following table summarizes the required
PPE based on safety data sheets.
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Specifications and

Body Part Protective Equipment .
Recommendations
o Must conform to EN166 or
Safety goggles with side
Eyes/Face ) ) OSHA 29 CFR 1910.133
protection or a face shield.
standards.[2]
Gloves should be tested
Chemical-resistant gloves according to EN 374.[1][4]
Skin (Nitrile or Butyl rubber Check for leaks before use

recommended).[4]

and wash hands thoroughly
after handling.[1][4]

Protective clothing.

An impervious lab coat or
apron is necessary to prevent

skin contact.

Respiratory

Not typically required under
normal use with adequate

ventilation.

In case of insufficient
ventilation or spills, a respirator
with an organic vapor cartridge
(Type A) is recommended.[1]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Bromobenzene-d5 will minimize the risk of exposure and

accidents.

1. Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[1][4][6]

» Remove all potential ignition sources, as Bromobenzene-d5 is a flammable liquid.[1][2][4]

This includes open flames, hot surfaces, and sparks.

» Have an emergency spill kit readily available.

» Ground and bond containers and receiving equipment to prevent static discharge.[4][6]
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2. Handling:

o Wear all required personal protective equipment as outlined in the table above.
o Avoid direct contact with the skin and eyes, and do not inhale vapors.[7]

e Use only non-sparking tools.[2][4]

o Keep the container tightly closed when not in use.[2][4][6]

3. Storage:

e Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[4][6] The
recommended storage temperature is between 15-25°C.[1]

o Store in a tightly sealed container under an inert atmosphere, as the substance is
hygroscopic.[2][7]

Keep away from incompatible materials such as oxidizing agents and metals.[2]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is

Inhalation . ) ) ) )
difficult, seek immediate medical attention.[3][6]
Immediately wash the affected area with plenty

Skin Contact of soap and water.[6] If skin irritation persists,

consult a physician.[1][2]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

Eye Contact ) o ) ]
do. Continue rinsing and seek medical attention.

[1](6]

Do NOT induce vomiting. Rinse mouth with

Ingestion water and seek immediate medical attention.[3]

[6]

Evacuate the area and remove all ignition

sources.[2] Absorb the spill with an inert material
Spill (e.g., sand, vermiculite) and place itin a

suitable, closed container for disposal.[6]

Ventilate the area thoroughly.

Disposal Plan

Proper disposal of Bromobenzene-d5 and its containers is essential to prevent environmental
contamination.

o Waste Chemical: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[3] Do not empty into drains or release into the environment.[1][3][6]

o Contaminated Packaging: Handle contaminated containers in the same manner as the
substance itself.[3][6] Completely emptied packages can be recycled.[6]

Workflow for Safe Handling of Bromobenzene-d5

The following diagram illustrates the logical workflow for the safe handling of Bromobenzene-
d5, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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